Cas no 393838-29-4 (4-bis(prop-2-en-1-yl)sulfamoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• CAS No: 393838-29-4
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6057078
• PubChem ID: 3545513
• Update Time: 2025-07-02

4-bis(prop-2-en-1-yl)sulfamoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• Benzamide, 4-[(di-2-propen-1-ylamino)sulfonyl]-N-(5-methyl-3-isoxazolyl)-
• 4-[bis(prop-2-enyl)sulfamoyl]-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• F0715-0111
• SR-01000444661-1
• 4-(N,N-diallylsulfamoyl)-N-(5-methylisoxazol-3-yl)benzamide
• Oprea1_380511
• AKOS024598133
• SR-01000444661
• 393838-29-4

• Inchi： 1S/C17H19N3O4S/c1-4-10-20(11-5-2)25(22,23)15-8-6-14(7-9-15)17(21)18-16-12-13(3)24-19-16/h4-9,12H,1-2,10-11H2,3H3,(H,18,19,21)
• InChI Key： WPJLTXTZRZCIKT-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 361.10962727g/mol
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• pka: 10.91±0.70(Predicted)

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide

Introduction to 4-bis(prop-2-en-1-yl)sulfamoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide (CAS No. 393838-29-4) and Its Emerging Applications in Chemical Biology

4-bis(prop-2-en-1-yl)sulfamoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide, identified by its CAS number 393838-29-4, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of sulfonamide derivatives that have garnered considerable attention due to their diverse biological activities and structural complexity. The molecular framework of this compound incorporates several key functional groups, including propenyl sulfamoyl and N-(5-methyl-1,2-oxazol-3-yl)benzamide moieties, which contribute to its unique chemical properties and biological interactions.

The propenyl sulfamoyl moiety is particularly noteworthy, as it introduces both hydrophobic and polar characteristics to the molecule, enhancing its solubility and bioavailability. This feature is critical for drug design, as it allows the compound to interact effectively with biological targets while maintaining stability in physiological conditions. Additionally, the presence of the 5-methyl-1,2-oxazol-3-yl group adds another layer of complexity, providing a scaffold that can modulate enzyme activity and receptor binding. This structural motif has been increasingly explored in recent years for its role in inhibiting various therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater precision. Studies have shown that compounds containing the sulfamoyl group exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for therapeutic intervention. For instance, derivatives of sulfonamides have been investigated for their ability to modulate COX enzymes (cyclooxygenase), which play a crucial role in pain and inflammation.

The N-(5-methyl-1,2-oxazol-3-yl)benzamide moiety further enhances the pharmacological profile of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(5-methyl-1,2-oxazol-3-y l)benzamide by contributing to its metabolic stability and bioavailability. This group has been reported to interact with a wide range of biological targets, including kinases and proteases, which are key players in cancer progression and other diseases. The oxazole ring itself is known for its ability to form hydrogen bonds with amino acid residues in protein binding pockets, thereby facilitating tight binding and high specificity.

In light of these properties, researchers have been exploring 4-bis(propenyl sulfamoyl-N-(5-methyl-l ,2 oxazol -3 -y l )benzamide (CAS No. 393838294) as a potential lead compound for drug development. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. The propenyl sulfamoyl group’s ability to engage in hydrophobic interactions while the oxazole ring provides hydrogen bonding capabilities makes this compound a versatile scaffold for further derivatization. Such modifications can fine-tune its pharmacokinetic properties and enhance its therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for the introduction of structural variations that can be optimized for specific biological activities.

One of the most exciting aspects of 4-bis(propenyl sulfamoyl-N-(5-methyl-l ,2 oxazol -3 -y l )benzamide is its potential application in modulating protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By designing molecules that can disrupt or regulate these interactions, researchers aim to develop novel therapeutic strategies that target disease-causing pathways at their molecular level.

The sulfamoyl group has been extensively studied for its ability to act as a warhead in drug discovery campaigns due to its high reactivity with various biological targets. When incorporated into a molecule like 4-bis(propenyl sulfamoyl-N-(5-methyl-l ,2 oxazol -3 -y l )benzamide, it can serve as a hinge-binding moiety that interacts with key residues in protein active sites. This interaction can lead to conformational changes that alter enzyme activity or receptor signaling, providing a mechanism for therapeutic intervention.

Recent publications highlight the use of sulfonamide derivatives in developing small-molecule inhibitors for kinases, which are overexpressed or mutated in many cancers. The structural features of 4-bis(propenyl sulfamoyl-N-(5-methyl-l ,2 oxazol -3 -y l )benzamide make it an attractive candidate for such applications due to its ability to bind tightly to kinase active sites while minimizing off-target effects. Additionally, the presence of the propenyl group allows for further functionalization through strategies like click chemistry or biocatalytic methods.

The 5-methyl-l ,2 oxazol -3 -y l moiety is particularly interesting because it has been shown to enhance the bioavailability of drug candidates by improving their metabolic stability. This group can also be used to introduce specific conformational constraints into the molecule, which can optimize its binding affinity and selectivity. Such structural engineering approaches are essential for developing drugs that exhibit high efficacy while minimizing side effects.

In conclusion,4-bis(propenyl sulfamoyl-N-(5-methyl-l ,2 oxazol -3 -y l )benzamide (CAS No. 393838294) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutics targeting various diseases. As research continues into understanding its biological activities and optimizing its pharmacological properties,this compound is poised to make significant contributions to future medical advancements.